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Introduction

Carbon nanodots (CNDs) are a class of quasi-spherical, fluorescent carbon-based
nanoparticles, typically smaller than 20 nm.[1] Their unique optical properties, excellent
biocompatibility, low toxicity, and high photostability make them promising candidates for a wide
range of applications, including bioimaging, sensing, drug delivery, and optoelectronics.[2][3] A
significant advancement in CND synthesis involves the use of citric acid and a nitrogen source,
which often leads to the in-situ formation of citrazinic acid and its derivatives. These molecular
fluorophores are widely believed to be responsible for the characteristic blue
photoluminescence of the resulting CNDs.[1][4]

Citrazinic acid, a dihydroxypyridine derivative, can be formed during the hydrothermal or
solvothermal treatment of citric acid with nitrogen-containing molecules like urea or ammonia.
The controlled synthesis allows for the fine-tuning of the CNDs' properties, making them highly
versatile. These application notes provide an overview of the synthesis of citrazinic acid-
based CNDs, their key properties, and detailed protocols for their synthesis and a
representative application in metal ion sensing.

Data Presentation: Properties of Citrazinic Acid-
Based CNDs
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The following table summarizes the key quantitative data for CNDs synthesized from

precursors that lead to the formation of citrazinic acid derivatives.
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Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Citrazinic Acid-
Based CNDs

This protocol describes a general method for synthesizing highly fluorescent CNDs using citric

acid and an amino acid as precursors, leading to the formation of citrazinic acid-related

fluorophores.
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Materials:

» Citric acid (CA)

e L-Leucine (Leu) or other amino acids (e.g., Tryptophan, Arginine, Alanine, Histidine)

o Milli-Q water

¢ Teflon-lined autoclave

e Air oven

e Centrifuge

» Nylon syringe filter (0.2 um pore size)

 Dialysis membrane (e.g., 1 kDa MWCO)

Procedure:

e Precursor Solution Preparation: Dissolve a specific molar ratio of citric acid and the chosen
amino acid in Milli-Q water. For example, a 1:1 molar ratio of citric acid to L-Leucine can be
used.

» Hydrothermal Reaction: Transfer the homogeneous precursor solution into a Teflon-lined
autoclave and heat it at 180°C for 9 hours in an air oven. The temperature and time can be
optimized to tune the properties of the CNDs.

e Purification:

o

After the reaction, allow the autoclave to cool down to room temperature.

[¢]

Centrifuge the resulting dark brown solution at 10,000 rpm to remove larger aggregates.

[¢]

Filter the supernatant through a 0.2 um nylon syringe filter.

[e]

Dialyze the filtered solution against Milli-Q water for 24 hours using a dialysis membrane
to remove unreacted precursors and small molecular byproducts.
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o Storage: Store the purified CNDs solution in a dark and cool place at 4°C.

Protocol 2: Application of CNDs for Ferric lon (Fe3*)
Detection

This protocol outlines the use of the synthesized CNDs as a fluorescent probe for the selective
and sensitive detection of Fe3* ions in aqueous solutions. The mechanism is based on the
fluorescence quenching of the CNDs upon interaction with Fe3+.

Materials:

Synthesized CNDs solution (as prepared in Protocol 1)

Ferric chloride hexahydrate (FeCls-6H20)

Milli-Q water

Other metal ion solutions (for selectivity testing, e.g., Na*, K+, Mg?*, Ca2*, Cu?*, etc.)

Fluorescence spectrophotometer
Procedure:
e Preparation of Stock Solutions:

o Prepare a stock solution of the synthesized CNDs at a concentration of 25 pg/mL in Milli-Q
water.

o Prepare a stock solution of Fe3* ions (e.g., 0.01 mol/L) by dissolving FeClz-6H20 in Milli-Q
water. Prepare a series of diluted Fe3* solutions of varying concentrations.

e Fluorescence Measurement:

o In a cuvette, mix a specific volume of the CNDs stock solution (e.g., 950 pL) with a small
volume of the Fe3* solution (e.g., 50 uL) to achieve the desired final Fe3* concentration.
The total volume should be kept constant for all measurements.
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o Record the fluorescence emission spectrum of the mixture using a fluorescence
spectrophotometer. The excitation wavelength should be set at the maximum absorption
wavelength of the CNDs (e.g., 340 nm).

o Use a solution of CNDs in Milli-Q water without any metal ions as a reference.
o Data Analysis:

o Plot the fluorescence intensity of the CNDs at their emission maximum as a function of the

Fe3* concentration.

o The quenching efficiency can be calculated using the Stern-Volmer equation: (Fo/F) =1 +
Ksv[Q], where Fo and F are the fluorescence intensities in the absence and presence of
the quencher (Fe3*), respectively, Ksv is the Stern-Volmer quenching constant, and [Q] is

the concentration of the quencher.

o Selectivity Test: To evaluate the selectivity of the CNDs probe for Fe3*, repeat the
fluorescence measurements with other metal ions at the same concentration and compare

the quenching effects.

Visualizations
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Caption: Workflow for the hydrothermal synthesis of CNDs.
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Sensing Mechanism

Excitation Light (e.g., 340 nm)

Fe3* lons

Citrazinic Acid-based CNDs \
(Highly Fluorescent) |

CND-Fe3* Complex

Strong Fluorescence
(Fluorescence Quenched) g

Weak/No Fluorescence

Click to download full resolution via product page

Caption: Mechanism of Fe3* detection by fluorescence quenching.

Applications in Drug Development

The unique properties of citrazinic acid-derived CNDs make them highly suitable for
applications in drug development. Their excellent biocompatibility and aqueous solubility are
crucial for creating effective drug delivery systems. CNDs can act as carriers for various
therapeutic agents, potentially enhancing their bioavailability and enabling controlled, sustained
release. For instance, curcumin-loaded CNDs have demonstrated prolonged release and
improved antitumor activity. Furthermore, the intrinsic fluorescence of these nanoparticles
allows for simultaneous bioimaging, enabling the tracking of the drug delivery vehicle within
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cells and tissues. The antibacterial properties reported for some citric acid-derived CNDs also
open up possibilities for developing novel wound healing agents and antimicrobial therapies.
The ease of synthesis and tunable surface chemistry further allow for the functionalization of
CNDs to target specific cells or tissues, paving the way for more precise and effective
therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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